Cas no 877060-46-3 ((1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl)boronic acid)

• Product Name: (1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl)boronic acid
• CAS No: 877060-46-3
• MF: C₁₃H₁₁BN₂O₄S
• MW: 302.113441705704
• CID: 710030
• PubChem ID: 57355054
• Update Time: 2025-04-19

(1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl)boronic acid
• [1-(benzenesulfonyl)pyrrolo[3,2-c]pyridin-2-yl]boronic acid
• 1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-ylboronic acid
• Boronic acid,B-[1-(phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl]-
• AB43653
• 877060-46-3
• (1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl)boronicacid
• Boronic acid, [1-(phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl]-
• 1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-ylboronicacid
• CKB06046
• DTXSID90722865
• [1-(benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridin-2-yl]boronic acid
• 1-(PHENYLSULFONYL)-1H-PYRROLO[3,2-C]PYRIDIN-2-YLBORONIC ACID

• Inchi： 1S/C13H11BN2O4S/c17-14(18)13-8-10-9-15-7-6-12(10)16(13)21(19,20)11-4-2-1-3-5-11/h1-9,17-18H
• InChI Key： AEPCINJIBTWCOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(B(O)O)=CC2C=NC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 302.0532582g/mol
• Monoisotopic Mass: 302.0532582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.80000
• LogP: 1.03390